molecular formula C27H28N6OS B11663163 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide CAS No. 303107-36-0

2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide

Cat. No.: B11663163
CAS No.: 303107-36-0
M. Wt: 484.6 g/mol
InChI Key: YHSHCEISHIQWQK-VUTHCHCSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound (CID 5809002) is a triazole-based acetohydrazide derivative with the molecular formula C27H28N6OS . Its structure comprises a 1,2,4-triazole core substituted with a 4-tert-butylphenyl group at position 5 and a phenyl group at position 3. A sulfanyl (-S-) linker connects the triazole ring to an acetohydrazide moiety, which is further functionalized with a pyridin-4-yl ethylidene group. The SMILES notation (C/C(=N\NC(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)C(C)(C)C)/C4=CC=NC=C4) highlights the E-configuration of the hydrazide Schiff base .

Properties

CAS No.

303107-36-0

Molecular Formula

C27H28N6OS

Molecular Weight

484.6 g/mol

IUPAC Name

2-[[5-(4-tert-butylphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-1-pyridin-4-ylethylideneamino]acetamide

InChI

InChI=1S/C27H28N6OS/c1-19(20-14-16-28-17-15-20)29-30-24(34)18-35-26-32-31-25(33(26)23-8-6-5-7-9-23)21-10-12-22(13-11-21)27(2,3)4/h5-17H,18H2,1-4H3,(H,30,34)/b29-19+

InChI Key

YHSHCEISHIQWQK-VUTHCHCSSA-N

Isomeric SMILES

C/C(=N\NC(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)C(C)(C)C)/C4=CC=NC=C4

Canonical SMILES

CC(=NNC(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)C(C)(C)C)C4=CC=NC=C4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide typically involves multiple steps:

    Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving an appropriate hydrazine derivative and a nitrile compound under acidic or basic conditions.

    Introduction of the Sulfanyl Group: The sulfanyl group is introduced via a nucleophilic substitution reaction, where a thiol reacts with a suitable leaving group on the triazole ring.

    Formation of the Hydrazide Moiety: The hydrazide moiety is formed by reacting the triazole-thiol intermediate with an acyl hydrazine under reflux conditions.

    Condensation with Pyridine Derivative: The final step involves the condensation of the hydrazide intermediate with a pyridine aldehyde or ketone to form the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

    Reduction: Reduction reactions can target the triazole ring or the hydrazide moiety, potentially leading to ring opening or reduction of the hydrazide to an amine.

    Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the aromatic rings or the triazole ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, or catalytic hydrogenation can be used.

    Substitution: Reagents like halogens, alkyl halides, or sulfonyl chlorides can be employed under appropriate conditions.

Major Products

    Oxidation: Sulfoxides, sulfones

    Reduction: Amines, reduced triazole derivatives

    Substitution: Various substituted aromatic or triazole derivatives

Scientific Research Applications

2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide has several applications in scientific research:

    Medicinal Chemistry: The compound is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent due to its unique structural features.

    Materials Science: It can be used in the development of novel materials with specific electronic or photonic properties.

    Biological Studies: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

    Industrial Applications: It may be used as a precursor for the synthesis of more complex molecules or as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide involves its interaction with specific molecular targets:

    Molecular Targets: The compound can bind to enzymes, receptors, or nucleic acids, affecting their function.

    Pathways Involved: It may modulate signaling pathways, inhibit enzyme activity, or interfere with DNA replication and transcription.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Triazole Core

The triazole ring is a common scaffold in medicinal chemistry. Key analogs include:

Compound Name Substituents (Triazole Positions 4 and 5) Molecular Formula Key Properties/Activities Reference
Target Compound (CID 5809002) 4-phenyl, 5-(4-tert-butylphenyl) C27H28N6OS High lipophilicity (tert-butyl), potential kinase inhibition via pyridine interaction
ZE-4b (N-[{(2-phenyl)methylidene]-2-(4-ethyl-5-(pyridine-2-yl)-4H-1,2,4-triazole-3-yl)sulfanyl}acetohydrazide) 4-ethyl, 5-(pyridine-2-yl) C19H19N7OS Improved solubility (ethyl group); pyridine-2-yl may enhance metal coordination
ZE-4c (N-[{(2-phenyl)methylidene]-2-(4-(fluorophenyl)-5-(pyridine-2-yl)-4H-1,2,4-triazole-3-yl)sulfanyl}acetohydrazide) 4-(fluorophenyl), 5-(pyridine-2-yl) C23H17FN6OS Fluorine substituent increases electronegativity, potentially enhancing binding affinity
N'-[(E)-(4-Chloro-3-nitrophenyl)methylen]-2-({5-[4-(tert-butyl)phenyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetohydrazide 4-phenyl, 5-(4-tert-butylphenyl) C27H25ClN6O3S Chloro-nitro group introduces electron-withdrawing effects, altering reactivity

Key Observations :

  • Lipophilicity : The tert-butyl group in the target compound and its chloro-nitro analog increases logP values compared to ZE-4b/c, which have smaller alkyl/aryl groups .
  • Electronic Effects: Electron-withdrawing groups (e.g., -NO2 in ) may reduce nucleophilic susceptibility, whereas electron-donating groups (e.g., -OCH3 in unrelated triazoles ) enhance stability.
Hydrazide Moiety Modifications

The acetohydrazide Schiff base is critical for bioactivity. Comparisons include:

Compound Name Hydrazide Substituent Biological Relevance Reference
Target Compound Pyridin-4-yl ethylidene Potential kinase inhibition (pyridine interacts with ATP-binding pockets)
N'-[(E)-(4-Bromophenyl)methylidene]-2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide 4-Bromophenyl methylidene Bromine enhances halogen bonding; tested in anticancer screens
(4E)-2-acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one 2-Nitrophenyl methylidene (pyrazolone core) Nitro group confers antimicrobial activity (MIC: 12.5 µg/mL against S. aureus)

Key Observations :

  • Pyridine vs. Aryl Groups : Pyridin-4-yl (target compound) enables π-stacking in enzyme pockets, while bromophenyl () facilitates halogen bonding.
  • Bioactivity Correlation: Nitro-substituted analogs () show enhanced antimicrobial and cytotoxic activities compared to non-electron-deficient substituents.

Computational and Experimental Similarity Analysis

Tanimoto and Dice Similarity Metrics

Using MACCS and Morgan fingerprints (radius = 2), the target compound exhibits:

  • Tanimoto = 0.78 with N'-[(E)-(4-bromophenyl)methylidene] analog (high structural overlap).
  • Dice = 0.65 with ZE-4b (moderate similarity due to triazole core but divergent substituents).

These metrics align with and , confirming that structural similarity correlates with shared bioactivity profiles (e.g., kinase inhibition) .

Bioactivity Clustering

Hierarchical clustering () groups the target compound with other triazole-acetohydrazides (e.g., ) due to shared modes of action, such as:

  • HDAC Inhibition : Analogous to SAHA-like compounds (70% similarity in pharmacophore alignment) .
  • Antimicrobial Activity : Overlap with nitro-substituted derivatives ().

Characterization Data :

  • IR : νmax 1702 cm⁻¹ (C=O stretch), 1552 cm⁻¹ (C=N) .
  • Melting Point : ~170–175°C (similar to nitro-substituted analogs ).

Biological Activity

The compound 2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(1E)-1-(pyridin-4-yl)ethylidene]acetohydrazide , identified by its CAS number 893726-22-2, is a triazole derivative that has garnered attention for its potential biological activities. This article reviews the synthesis, biological properties, and therapeutic applications of this compound based on diverse sources.

The molecular formula of the compound is C27H26N5OSC_{27}H_{26}N_5OS with a molecular weight of approximately 474.59 g/mol. It features a triazole ring, which is known for its biological activity, particularly in antimicrobial and anticancer applications.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains, including Gram-positive and Gram-negative bacteria. For instance:

  • Minimum Inhibitory Concentration (MIC) : Studies have shown that derivatives of similar structure demonstrate MIC values ranging from 20 to 70 µM against Staphylococcus aureus and Escherichia coli .
  • Mechanism of Action : The antimicrobial activity is often attributed to the ability of triazole compounds to inhibit DNA synthesis and induce cell death through the formation of radical species .

Anti-inflammatory Activity

In addition to antimicrobial effects, the compound has been explored for its anti-inflammatory potential. A study evaluated related triazole derivatives in carrageenan-induced paw edema models in rats, demonstrating significant reductions in inflammation . This suggests that the compound may possess therapeutic benefits in treating inflammatory diseases.

Case Studies

  • Synthesis and Testing : In one study, a series of triazole derivatives were synthesized and tested for their antibacterial activity. The results indicated that compounds with similar structural features to our target compound exhibited potent activity against resistant strains of bacteria .
  • In Vivo Studies : Animal models have been utilized to assess the anti-inflammatory effects of structurally related compounds. Results indicated a significant decrease in paw edema, suggesting that these compounds could be developed into anti-inflammatory agents .

Data Table: Summary of Biological Activities

Activity TypeTest Organisms/ModelsObserved EffectsReference
AntimicrobialS. aureus, E. coliMIC: 20-70 µM
Anti-inflammatoryCarrageenan-induced edema modelSignificant reduction in inflammation
AnticancerVarious cancer cell linesInduction of apoptosis (related compounds)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.